![molecular formula C6H4BrN3 B1268331 1-Azido-3-bromobenzene CAS No. 2101-89-5](/img/structure/B1268331.png)
1-Azido-3-bromobenzene
Overview
Description
Synthesis Analysis
The synthesis of 1-Azido-3-bromobenzene and related compounds often involves the regio- and stereoselective installation of azide and alkyne functionalities on the benzene ring. A notable approach includes starting from bromobenzene, utilizing enzymatic dihydroxylation, and then proceeding with the addition of azide and alkyne groups. Optimization of click reactions (cycloadditions between azides and alkynes) is a common strategy to synthesize such compounds, with the product distribution being influenced by monomer concentration and the use of additives (Daher & Seoane, 2022).
Scientific Research Applications
Synthesis of Novel Chemical Compounds
- Triazole Derivatives Synthesis : 1-Azido-3-bromobenzene has been used in the synthesis of 1,4-disubstituted 1,2,3-triazoles, potentially serving as inhibitors against acidic corrosion of steels. This synthesis involves the conversion of azidomethyl-bromobenzene and dipropargyl uracil or thymine through click chemistry (Negrón-Silva et al., 2013).
Advanced Organic Synthesis Techniques
- Cyclodextrin Analogue Synthesis : this compound derivatives have been used in the synthesis of linear and cyclic oligomers, showcasing its utility in click oligomerization. This process involves enzymatic dihydroxylation and regio- and stereoselective installation of azide and alkyne functionalities (Daher & Seoane, 2022).
Photoreaction and Crystallography Studies
- Crystalline-State Photoreaction : this compound has been a subject of study in crystalline-state photoreaction. The research involved X-ray crystallography and spectroscopic techniques to observe the formation of heterocycles, providing insights into the mechanisms of photoreactions in crystalline states (Takayama et al., 2003).
Application in Medicinal Chemistry
- Synthesis of Antitumor Agents : this compound derivatives have been used in the synthesis of complex molecules like pancratistatin, a compound with potential antitumor properties. This involves multiple steps of functional group manipulations and coupling reactions (Hudlický et al., 1996).
Development of Novel Organic Compounds
- Fused Aromatic Indole-Heterocycles Synthesis : The compound plays a role in the synthesis of fused indole-heterocycles, achieved through Pd-catalyzed cross-coupling reactions and thermally induced nitrene insertion. These compounds have versatile applications in organic chemistry (Pudlo et al., 2007).
Environmental and Material Sciences
- Adsorption Properties for Environmental Applications : A study involving the synthesis of a novel chelating fiber containing an azido group, derived from bromobenzene, showcases its potential in treating heavy metal wastewater due to its excellent adsorption ability for Hg(II) and Pb(II) ions (Zhang et al., 2017).
Mechanism of Action
Target of Action
Azides are generally known to react with alkynes in a copper-catalyzed azide-alkyne cycloaddition (cuaac) to form 1,2,3-triazoles, a reaction widely used in bioconjugation .
Mode of Action
1-Azido-3-bromobenzene, like other azides, is likely to participate in click chemistry reactions, particularly the CuAAC . In this reaction, the azide group of this compound reacts with an alkyne in the presence of a copper catalyst to form a 1,2,3-triazole.
Biochemical Pathways
The compound’s azide group can be used to introduce a bio-orthogonal handle into molecules, enabling their tracking within biological systems .
Result of Action
Its azide group can be used for bioconjugation, allowing the tracking of biomolecules in a cellular context .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the efficiency of its reaction with alkynes (CuAAC) can be affected by the presence of copper ions and the pH of the environment . Its stability might also be affected by temperature and light.
Safety and Hazards
1-Azido-3-bromobenzene is classified as a flammable liquid and vapor. It causes skin irritation and serious eye irritation. It also causes damage to organs through prolonged or repeated exposure . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, keep away from open flames, hot surfaces and sources of ignition, and use only non-sparking tools .
Relevant Papers
properties
IUPAC Name |
1-azido-3-bromobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-2-1-3-6(4-5)9-10-8/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLKGUBBTVRHUGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20340016 | |
Record name | 1-azido-3-bromobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20340016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2101-89-5 | |
Record name | 1-Azido-3-bromobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2101-89-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-azido-3-bromobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20340016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Azido-3-bromobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions that 1-azido-3-bromobenzene resulted in unsatisfactory yields (18%) when used in the Suzuki coupling reaction. What could be the reason for this low yield compared to the other aryl halides?
A1: The low yield of the Suzuki coupling reaction with this compound [] could be attributed to the azide group's reactivity. Azides are known to participate in various side reactions under the palladium-catalyzed conditions used in Suzuki coupling. These side reactions could consume the starting material or lead to the formation of undesired byproducts, thus explaining the low yield of the desired 5-(3′-azidophenyl)-2,4-di-t-butoxypyrimidine. Further optimization of reaction conditions, such as using different palladium catalysts or ligands, might improve the yield.
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